Cas no 1337071-70-1 (3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol
• CAS No: 1337071-70-1
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6434989
• PubChem ID: 165657343
• Update Time: 2025-08-05

3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol
• 1337071-70-1
• EN300-1795675

• Inchi： 1S/C10H14N2O4/c1-16-7-2-3-10(12(14)15)8(6-7)9(11)4-5-13/h2-3,6,9,13H,4-5,11H2,1H3
• InChI Key： XWZRPWQGJBRFSU-UHFFFAOYSA-N
• SMILES： OCCC(C1C=C(C=CC=1[N+](=O)[O-])OC)N

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol

Introduction to 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 1337071-70-1)

3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol, identified by the Chemical Abstracts Service registry number 1337071-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amino group, a propanol backbone, and a nitro-substituted aromatic ring, presents intriguing possibilities for further chemical manipulation and biological evaluation.

The molecular structure of 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol consists of a central propanediol unit where one hydroxyl group is replaced by an amino group, while the other is linked to a phenyl ring substituted with both a methoxy and a nitro group. This arrangement creates a multifunctional scaffold that is highly amenable to further derivatization, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in aromatic compounds with nitro and methoxy substituents due to their diverse biological activities. The nitro group, in particular, can serve as a versatile handle for further functionalization, such as reduction to an amine or diazotization followed by coupling reactions. Meanwhile, the methoxy group can participate in various electronic and steric interactions, influencing the compound's reactivity and selectivity in biological systems.

One of the most compelling aspects of 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol is its potential as a building block for drug discovery efforts. The combination of an amino group and an aromatic system with distinct electronic properties offers opportunities for designing molecules with tailored pharmacokinetic profiles. For instance, such compounds could be explored as precursors for kinase inhibitors, which are critical targets in oncology and inflammatory diseases.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for biological activity. Virtual screening techniques, combined with molecular docking studies, have been employed to identify promising scaffolds like 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol that exhibit potential interactions with biological targets. These computational approaches have accelerated the drug discovery pipeline by reducing the reliance on traditional high-throughput screening methods.

The synthesis of 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps often include nitration of a suitable precursor to introduce the nitro group at the desired position, followed by methylation or etherification to install the methoxy substituent. The final step typically involves protecting group strategies to safeguard the reactive sites during subsequent functionalizations.

In academic research circles, 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol has been utilized as a model compound to study reaction mechanisms and develop novel synthetic methodologies. Its structural features make it an excellent candidate for exploring transition-metal-catalyzed reactions, such as cross-coupling processes that could be leveraged in constructing more complex molecular architectures.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Researchers are investigating its derivatives for their ability to modulate enzyme activity or interact with specific receptors. For example, analogs of this compound have been explored as candidates for treating neurological disorders by targeting receptors involved in neurotransmitter signaling.

From a regulatory perspective, compounds like 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol must undergo rigorous safety evaluations before they can be considered for clinical use. Toxicological studies are essential to assess potential side effects and ensure that the compound is safe for human consumption. These studies often involve in vitro assays as well as animal models to evaluate acute and chronic toxicity profiles.

The role of 3-amino-3-(5-methoxy-2-nitrophenyl)propan-1-ol in medicinal chemistry extends beyond its use as an intermediate. Its unique structural features also make it suitable for developing probes that can be used to study enzyme mechanisms or cellular pathways. Such probes are invaluable tools in understanding disease processes at the molecular level and may lead to the identification of novel therapeutic targets.

As research continues to evolve, new synthetic strategies will likely emerge that enhance the accessibility of 3-amino-3-(5-methoxy -2-nitrophenyl)propan -1 -ol and its derivatives. Advances in flow chemistry, for instance, have enabled more efficient production of complex molecules under controlled conditions, which could reduce costs and improve scalability for industrial applications.

The integration of machine learning into drug discovery workflows has also transformed how researchers approach molecular design. Predictive models can now forecast properties such as solubility or metabolic stability based on structural features like those found in 3-amino - 3 -( 5 - meth oxy - 2 - nit rophen yl ) pro pan - 1 - ol . These tools help guide synthetic planning by identifying promising candidates early in the process while minimizing unnecessary experimentation.

In conclusion, 3 - am i no - 3 -( 5 - me thoxy - 2 - ni tro phen yl ) pro pan - 1 - ol ( CAS No . 1337071 - 70 - 1 ) represents a fascinating compound with broad utility across multiple disciplines within chemical biology . Its unique structural characteristics offer opportunities for innovation both in synthetic chemistry and pharmaceutical development . As research progresses , it will be exciting to see how this versatile molecule continues to contribute toward advancing scientific knowledge p >